Cas no 110187-50-3 (2-Propen-1-one,1-[4-[1-oxo-3-(1-piperidinyl)propyl]-1-piperazinyl]-3-phenyl-)

• Product Name: 2-Propen-1-one,1-[4-[1-oxo-3-(1-piperidinyl)propyl]-1-piperazinyl]-3-phenyl-
• CAS No: 110187-50-3
• MF: C₂₁H₂₉N₃O₂
• MW: 355.473865270615
• CID: 189533
• PubChem ID: 6448027
• Update Time: 2025-04-19

2-Propen-1-one,1-[4-[1-oxo-3-(1-piperidinyl)propyl]-1-piperazinyl]-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one,1-[4-[1-oxo-3-(1-piperidinyl)propyl]-1-piperazinyl]-3-phenyl-
• 1-[4-[(E)-3-phenylprop-2-enoyl]piperazin-1-yl]-3-piperidin-1-ylpropan-1-one
• 110187-50-3
• 1-(1-Oxo-3-phenyl-2-propenyl)-4-(1-oxo-3-(1-piperidinyl)propyl)piperazine
• Piperazine, 1-(1-oxo-3-phenyl-2-propenyl)-4-(1-oxo-3-(1-piperidinyl)propyl)-
• 1-(3-Piperidinopropionyl)-4-cinnamoylpiperazine

• Inchi： 1S/C21H29N3O2/c25-20(10-9-19-7-3-1-4-8-19)23-15-17-24(18-16-23)21(26)11-14-22-12-5-2-6-13-22/h1,3-4,7-10H,2,5-6,11-18H2/b10-9+
• InChI Key： QGMQFJZGICNURN-MDZDMXLPSA-N
• SMILES： O=C(CCN1CCCCC1)N1CCN(C(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 355.22617
• Monoisotopic Mass: 355.225977
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.9
• XLogP3: 1.9

Experimental Properties

• Density: 1.146
• Boiling Point: 592.6°C at 760 mmHg
• Flash Point: 269.2°C
• Refractive Index: 1.586
• PSA: 43.86
• LogP: 2.06030